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Compound of Interest

Compound Name: Sucrose trilaurate

CAS No.: 94031-23-9

Cat. No.: B12650647

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical techniques for the

characterization of Sucrose Trilaurate, a sucrose polyester widely used in the food, cosmetic,

and pharmaceutical industries. The following sections detail the primary analytical

methodologies, experimental protocols, and expected data for the comprehensive analysis of

this compound.

Sucrose Trilaurate is a tri-ester of sucrose and lauric acid. As a non-ionic surfactant, its

characterization is crucial for quality control, formulation development, and regulatory

compliance. A combination of chromatographic and spectroscopic techniques is typically

employed for a thorough analysis.

Chromatographic Analysis
Chromatographic techniques are essential for separating Sucrose Trilaurate from other

sucrose esters (mono-, di-, and other polyesters) and for its quantification.
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High-Performance Liquid Chromatography with
Evaporative Light Scattering Detection (HPLC-ELSD)
HPLC-ELSD is a powerful technique for the analysis of non-volatile compounds like sucrose

esters that lack a UV chromophore. The separation is based on the degree of esterification.

Experimental Protocol:

Instrumentation: A standard HPLC system equipped with a gradient pump, autosampler,

column oven, and an Evaporative Light Scattering Detector (ELSD).

Column: A reversed-phase C8 column (e.g., Hypersil C8, 250 mm x 4.6 mm, 5 µm particle

size) is effective for separating sucrose esters.[1][2]

Mobile Phase: A gradient of methanol-tetrahydrofuran (THF) and water is commonly used.

Mobile Phase A: Water

Mobile Phase B: Methanol/THF (90:10, v/v)[1][2]

Gradient Program:

A typical gradient starts with a higher concentration of mobile phase A to elute more polar

compounds (monoesters) first, followed by a gradual increase in mobile phase B to elute

the more non-polar di- and triesters. A binary gradient starting with 75% methanol and

25% water, changing to 95% methanol and 5% water over 70 minutes, has been shown to

effectively separate mono- and diesters, and this principle can be extended for the elution

of triesters.[1][2]

Flow Rate: 1.0 mL/min.[1][2]

Column Temperature: 40°C.[1][2]

ELSD Settings:

Nebulizer Temperature: 40°C

Evaporator Temperature: 60°C
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Gas Flow Rate: 1.5 L/min

Sample Preparation: Dissolve the sample in the initial mobile phase composition or a

suitable organic solvent like tetrahydrofuran. Filter through a 0.45 µm filter before injection.

Expected Data:

The retention time of sucrose esters increases with the degree of esterification. Therefore,

Sucrose Trilaurate will have a longer retention time compared to sucrose mono- and dilaurate.

Compound Class Expected Retention Time Range (min)

Sucrose Monolaurate 10 - 20

Sucrose Dilaurate 25 - 40

Sucrose Trilaurate 45 - 60

Supercritical Fluid Chromatography - Tandem Mass
Spectrometry (SFC-MS/MS)
SFC is a high-throughput alternative to HPLC for the separation of sucrose esters, offering

faster analysis times.[3][4] Coupling with MS/MS allows for sensitive and selective detection.

Experimental Protocol:

Instrumentation: An SFC system coupled to a triple quadrupole mass spectrometer with an

electrospray ionization (ESI) source.

Column: A silica-based column is often used for the separation of these polar compounds.[3]

Mobile Phase:

Mobile Phase A: Supercritical CO2

Mobile Phase B (Modifier): Methanol with 10 mM ammonium acetate
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Gradient Program: A gradient elution with an increasing percentage of the modifier (Mobile

Phase B) is used to elute the sucrose esters. A program could start at 5% B and ramp up to

40% B over 10 minutes.

Flow Rate: 3.0 mL/min

Back Pressure: 15 MPa

Column Temperature: 40°C

MS/MS Conditions:

Ionization Mode: Positive ESI

Detection: Multiple Reaction Monitoring (MRM) of sodium adducts.[3]

Expected Data:

Compound
Precursor Ion (m/z)
[M+Na]+

Product Ion (m/z)

Sucrose Monolaurate 547.3 367.2 (loss of lauroyl group)

Sucrose Dilaurate 729.5 549.3 (loss of lauroyl group)

Sucrose Trilaurate 911.7 731.5 (loss of lauroyl group)

Spectroscopic Analysis
Spectroscopic techniques are crucial for the structural elucidation and confirmation of Sucrose
Trilaurate.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule.

Experimental Protocol:
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Instrumentation: ESI-MS or Matrix-Assisted Laser Desorption/Ionization Time-of-Flight

(MALDI-TOF) MS.

Ionization Mode: Positive ion mode is typically used, as sucrose esters readily form sodium

adducts ([M+Na]+).[3][5]

Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol) and infuse

directly into the mass spectrometer or analyze the eluent from HPLC or SFC. For MALDI, a

suitable matrix like 2,5-dihydroxybenzoic acid (DHB) is used.[6]

Expected Data:

For Sucrose Trilaurate (C48H88O14), the expected monoisotopic mass is 888.62 g/mol .

Adduct Calculated m/z

[M+H]+ 889.62

[M+Na]+ 911.61

[M+K]+ 927.58

Data sourced from PubChem CID 44146249.[7][8]

The fragmentation of sucrose esters typically involves the cleavage of the glycosidic bond and

the ester linkages. For Sucrose Trilaurate, the loss of lauroyl groups (C12H23O) is expected.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the definitive structural elucidation of sucrose

esters, providing information on the position of the lauroyl groups on the sucrose backbone.

Experimental Protocol:

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated chloroform (CDCl3) or deuterated dimethyl sulfoxide (DMSO-d6).
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Experiments: 1H NMR, 13C NMR, and 2D NMR experiments like COSY and HSQC are used

for complete structural assignment.

Expected Data:

The acylation of the hydroxyl groups of sucrose with lauric acid results in a downfield shift of

the signals of the attached protons and carbons.

Expected ¹H NMR Chemical Shifts (in CDCl₃):

Sucrose backbone protons: 3.5 - 5.5 ppm

Protons adjacent to ester groups: Shifted downfield compared to unsubstituted sucrose.

Laurate chain protons:

α-CH₂ (~2.3 ppm)

β-CH₂ (~1.6 ppm)

(CH₂)n (~1.2-1.4 ppm)

Terminal CH₃ (~0.9 ppm)

Expected ¹³C NMR Chemical Shifts (in CDCl₃):

Sucrose backbone carbons: 60 - 105 ppm

Carbons attached to ester groups: Shifted downfield.

Ester carbonyl carbons: ~173 ppm

Laurate chain carbons: 14 - 34 ppm

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional

groups present in a molecule.
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Experimental Protocol:

Instrumentation: An FTIR spectrometer, typically with an Attenuated Total Reflectance (ATR)

accessory.

Sample Preparation: A small amount of the sample is placed directly on the ATR crystal.

Expected Data:

The FTIR spectrum of Sucrose Trilaurate will show characteristic absorption bands for the

ester functional groups, in addition to the bands from the sucrose and laurate hydrocarbon

chains.

Wavenumber (cm⁻¹) Assignment

~3300 (broad)
O-H stretching (from remaining free hydroxyl

groups on sucrose)

2850 - 2960 C-H stretching (from laurate alkyl chains)

~1740 C=O stretching (from ester carbonyl groups)[9]

1150 - 1250 C-O stretching (from ester linkages)[10]

~1050 C-O stretching (from sucrose backbone)

Analytical Workflows
The comprehensive characterization of Sucrose Trilaurate typically follows a structured

workflow to ensure accurate identification and quantification.
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Analytical Workflow for Sucrose Trilaurate Characterization

Sample Preparation

Separation & Quantification Structural Elucidation

Data Analysis & Reporting

Sucrose Laurate Sample

Dissolution in appropriate solvent (e.g., THF)

Filtration (0.45 µm)

HPLC-ELSD

Inject

SFC-MS/MS

Inject

Mass Spectrometry (ESI or MALDI) NMR Spectroscopy (1H, 13C, 2D) FTIR Spectroscopy

Data Integration and Interpretation

Comprehensive Characterization Report

Click to download full resolution via product page

Caption: General analytical workflow for the characterization of Sucrose Trilaurate.

The following diagram illustrates the logical relationship between the different analytical

techniques and the information they provide for a comprehensive characterization.
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Interrelationship of Analytical Techniques

Analytical Techniques

Derived Information

Sucrose Trilaurate

HPLC/SFC Mass Spectrometry NMR FTIR

Purity & Quantification Molecular Weight Fragmentation Pattern Definitive Structure
(Regioisomerism) Functional Groups

Click to download full resolution via product page

Caption: Relationship between techniques and information for Sucrose Trilaurate analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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